Cas no 4090-18-0 ((-\u200b)\u200b-\u200bSalutaridine)

• Product Name: (-\u200b)\u200b-\u200bSalutaridine
• CAS No: 4090-18-0
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 95038
• PubChem ID: 821366
• Update Time: 2025-04-18

(-\u200b)\u200b-\u200bSalutaridine Chemical and Physical Properties

Names and Identifiers

• SINOACUTINE
• SINOACUTINE(RG)
• (9alpha,13alpha)-5,6,8,14-Tetradehydro-4-hydroxy-3,6-dimethoxy-17-methylmorphinan-7-one
• (-)-Salutaridine
• Sinoacutin
• [ "" ]
• (-?)?-?Salutaridine
• 7UOY4F98SF
• Salutaridine, (-)-
• s9420
• W1033
• Q27268875
• (-)-Sinoacutine
• (-\u200b)\u200b-\u200bSalutaridine
• UNII-7UOY4F98SF
• (-)-Salutarine
• CS-0019585
• AC-34616
• CHEMBL402782
• 9.ALPHA.,13.ALPHA.-MORPHINAN-7-ONE, 5,6,8,14-TETRADEHYDRO-4-HYDROXY-3,6-DIMETHOXY-17-METHYL-
• SCHEMBL563454
• (-)-alutaridine
• DTXSID201026889
• (1R,9S)-3-hydroxy-4,13-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10,13-pentaen-12-one
• L-Sinoacutine
• SALUTARIDINE (-)-FORM
• HY-N2256
• MORPHINAN-7-ONE, 5,6,8,14-TETRADEHYDRO-4-HYDROXY-3,6-DIMETHOXY-17-METHYL-, (9.ALPHA.,13.ALPHA.)-
• 9alpha,13alpha-MORPHINAN-7-ONE, 5,6,8,14-TETRADEHYDRO-4-HYDROXY-3,6-DIMETHOXY-17-METHYL-
• AKOS037514728
• E80704
• 4090-18-0
• Morphinan-7-one, 5,6,8,14-tetradehydro-4-hydroxy-3,6-dimethoxy-17-methyl-, (9alpha,13alpha)-
• SALUTARIDINE (-)-FORM [MI]
• (-)-Floripavine
• FS-9869
• CCG-267781
• Sinoacutine，Salutaridine
• DA-77661

• MDL： MFCD00238685
• Inchi： 1S/C19H21NO4/c1-20-7-6-19-10-16(24-3)14(21)9-12(19)13(20)8-11-4-5-15(23-2)18(22)17(11)19/h4-5,9-10,13,22H,6-8H2,1-3H3/t13-,19+/m0/s1
• InChI Key： GVTRUVGBZQJVTF-ORAYPTAESA-N
• SMILES： OC1=C(C=CC2C[C@H]3C4=CC(C(=C[C@]4(C=21)CCN3C)OC)=O)OC

Computed Properties

• Exact Mass: 327.14700
• Monoisotopic Mass: 327.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.4
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.9
• Topological Polar Surface Area: 59

Experimental Properties

• Color/Form: Powder
• Density: 1.33
• Melting Point: 198 ºC
• PSA: 59.00000
• LogP: 1.87610

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